![molecular formula C8H13NO2 B6163684 1-oxa-8-azaspiro[4.5]decan-7-one CAS No. 2049583-97-1](/img/no-structure.png)
1-oxa-8-azaspiro[4.5]decan-7-one
Overview
Description
1-oxa-8-azaspiro[4.5]decan-7-one is a cyclic organic compound that is found in many natural products and is used in various scientific applications. It is a highly versatile compound that can be used for a variety of synthetic and analytical purposes.5]decan-7-one, its mechanism of action, its biochemical and physiological effects, its advantages and limitations for laboratory experiments, and potential future directions.
Scientific Research Applications
1-oxa-8-azaspiro[4.5]decan-7-one has a wide range of scientific applications. It has been used as a building block in the synthesis of complex natural products and pharmaceuticals. It has also been used in the synthesis of fluorescent probes and in the synthesis of compounds with anti-inflammatory and anti-cancer activities. Additionally, 1-oxa-8-azaspiro[4.5]decan-7-one has been used in the synthesis of compounds with potential anti-HIV activity.
Mechanism of Action
The mechanism of action of 1-oxa-8-azaspiro[4.5]decan-7-one is still largely unknown. However, it is believed to be involved in the regulation of gene expression and the modulation of cellular processes. Studies have shown that 1-oxa-8-azaspiro[4.5]decan-7-one can interact with certain proteins and enzymes, which may be involved in the regulation of gene expression and cellular processes.
Biochemical and Physiological Effects
1-oxa-8-azaspiro[4.5]decan-7-one has been shown to have a variety of biochemical and physiological effects. Studies have shown that it can act as an antioxidant, reducing the oxidative stress in cells. It has also been shown to have anti-inflammatory and anti-cancer activities, as well as potential anti-HIV activity. Additionally, 1-oxa-8-azaspiro[4.5]decan-7-one has been shown to regulate gene expression and modulate cellular processes.
Advantages and Limitations for Lab Experiments
1-oxa-8-azaspiro[4.5]decan-7-one has several advantages and limitations for laboratory experiments. One advantage is that it is a highly versatile compound that can be used in a variety of synthetic and analytical processes. Additionally, it is relatively inexpensive and can be easily synthesized using a variety of methods. However, it has several limitations. It is a relatively unstable compound, and its properties can be affected by the presence of other compounds. Additionally, it can be difficult to purify, and its reactivity can be unpredictable.
Future Directions
There are a variety of potential future directions for 1-oxa-8-azaspiro[4.5]decan-7-one. One potential direction is to further explore its mechanism of action and its potential therapeutic applications. Additionally, further research could be conducted on its ability to modulate gene expression and cellular processes. Additionally, further research could be conducted on its potential as a fluorescent probe and its ability to interact with proteins and enzymes. Finally, further research could be conducted on its potential for use in drug delivery systems.
Synthesis Methods
1-oxa-8-azaspiro[4.5]decan-7-one can be synthesized using a variety of methods. One method involves the use of a palladium-catalyzed intramolecular cyclization of a suitable substrate. In this method, the substrate is reacted with a palladium catalyst in the presence of an anionic ligand, such as triphenylphosphine, to produce a cyclized product. Another method involves the use of an intramolecular Sonogashira coupling reaction, which involves the reaction of a halogenated alkene with a palladium catalyst. This method produces a cyclized product in a single step. Both methods are efficient and produce high yields of 1-oxa-8-azaspiro[4.5]decan-7-one.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-oxa-8-azaspiro[4.5]decan-7-one involves the formation of a spirocyclic ring system through a cyclization reaction. The starting material for this synthesis is a substituted amine and a ketone, which will undergo a condensation reaction to form an imine intermediate. The imine will then undergo a cyclization reaction to form the spirocyclic ring system, which will be further oxidized to form the final product.", "Starting Materials": [ "4-aminobutan-1-ol", "4-oxopentanal" ], "Reaction": [ "Step 1: Condensation reaction between 4-aminobutan-1-ol and 4-oxopentanal to form an imine intermediate.", "Step 2: Cyclization reaction of the imine intermediate to form the spirocyclic ring system.", "Step 3: Oxidation of the spirocyclic ring system to form 1-oxa-8-azaspiro[4.5]decan-7-one." ] } | |
CAS RN |
2049583-97-1 |
Product Name |
1-oxa-8-azaspiro[4.5]decan-7-one |
Molecular Formula |
C8H13NO2 |
Molecular Weight |
155.2 |
Purity |
95 |
Origin of Product |
United States |
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